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Compound of Interest

Compound Name: SR 16832

Cat. No.: B610965

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Disposal and Handling of SR 16832, a Dual-Site PPARy Antagonist.

This document provides essential safety and logistical information for the proper disposal and
handling of SR 16832 (2-chloro-N-(6-methoxy-4-quinolinyl)-5-nitro-benzamide). Adherence to
these procedures is critical to ensure personnel safety and environmental protection. SR 16832
is a valuable research tool, a dual-site covalent antagonist of peroxisome proliferator-activated
receptor y (PPARY), but requires careful handling due to its potential hazards.[1]

Immediate Safety and Hazard Information

SR 16832 should be considered hazardous until more comprehensive toxicological data is
available.[1] It is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[2]

Key Hazards:
o Acute Oral Toxicity: Harmful if ingested.[2]

e Environmental Hazard: Very toxic to aquatic organisms, with potential for long-term adverse
effects in the aquatic environment.[2]

Precautionary Measures:

¢ Avoid ingestion, inhalation, and contact with eyes, skin, and clothing.[1]
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Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[2]

Avoid release to the environment and collect any spillage.[2]

Use in a well-ventilated area with appropriate exhaust ventilation.[2]

Personal Protective Equipment (PPE)

To ensure safety, the following personal protective equipment should be worn when handling
SR 16832:

PPE Category Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Skin and Body Protection Impervious clothing, such as a lab coat.

_ _ A suitable respirator should be used if dust or
Respiratory Protection
aerosols are generated.

Data sourced from DC Chemicals Safety Data Sheet.[2]

Step-by-Step Disposal Procedures

Proper disposal of SR 16832 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Classification:

e Unused SR 16832 and any materials contaminated with it (e.g., pipette tips, absorbent
paper) should be treated as hazardous chemical waste.

2. Containerization:
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o Collect waste SR 16832 (solid or in solution) and contaminated materials in a designated,
properly labeled, and sealed waste container.

e The container must be compatible with the chemical and clearly marked as "Hazardous
Waste" with the full chemical name "SR 16832".

3. Final Disposal:
» Dispose of the contents and the container at an approved waste disposal plant.[2]

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain or in regular trash.

Accidental Release and Spill Management

In the event of a spill, follow these procedures immediately:

1. Evacuate and Secure the Area:

« Alert others in the vicinity and restrict access to the spill area.

o Ensure adequate ventilation.

2. Personal Protection:

o Wear the full personal protective equipment as outlined in the table above.[2]
¢ Avoid breathing vapors, mist, dust, or gas from the spilled material.[2]

3. Containment and Cleanup:

» For solutions: Absorb the spill with a finely-powdered, liquid-binding material such as
diatomite or a universal binder.[2]

o For powder: Carefully sweep or scoop up the spilled solid, avoiding dust formation.
o Place all contaminated materials into the designated hazardous waste container.

4. Decontamination:
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5. Environmental Protection:

First Aid Measures

Decontaminate the spill surface and any affected equipment by scrubbing with alcohol.[2]

Dispose of all decontamination materials as hazardous waste.

Prevent the spilled material from entering drains or water courses.[2]

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of
water, holding eyelids apart. Remove contact
lenses if present and easy to do. Seek prompt

medical attention.[2]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes. Seek medical attention.[2]

Move the person to fresh air. If breathing is

difficult, administer cardiopulmonary

Inhalation resuscitation (CPR) if trained. Avoid mouth-to-
mouth resuscitation. Seek immediate medical
attention.[2]

_ Wash out the mouth with water. Do NOT induce

Ingestion

vomiting. Seek immediate medical attention.[2]

Data sourced from DC Chemicals Safety Data Sheet.[2]

Mechanism of Action: Inhibition of PPARYy Signaling

SR 16832 functions as a dual-site covalent antagonist of the peroxisome proliferator-activated
receptor y (PPARY).[1] PPARYy is a ligand-activated nuclear receptor that, upon binding with an

agonist, forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to

peroxisome proliferator response elements (PPRES) on the DNA, initiating the transcription of

target genes involved in adipogenesis and glucose metabolism. SR 16832 covalently binds to
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both the orthosteric and an allosteric site on the PPARYy ligand-binding domain, thereby
inhibiting the binding of endogenous ligands and preventing the transcriptional activation of
PPARYy.[3]

Mechanism of SR 16832 Inhibition of PPARy Signaling Pathway
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Caption: Inhibition of PPARY signaling by SR 16832.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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